Cas no 858676-97-8 ([1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-)

[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro- structure
858676-97-8 structure
Product Name:[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-
CAS No:858676-97-8
MF:C12H9ClFN
MW:221.657965421677
CID:1841707
PubChem ID:20099618
Update Time:2025-04-21

[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-
    • AKOS004117711
    • SCHEMBL3859616
    • 858676-97-8
    • UUVTWMRLGBMOOL-UHFFFAOYSA-N
    • 4'-chloro-3-fluorobiphenyl-4-ylamine
    • 4'-Chloro-3-fluoro[1,1'-biphenyl]-4-amine
    • Inchi: 1S/C12H9ClFN/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(14)7-9/h1-7H,15H2
    • InChI Key: UUVTWMRLGBMOOL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(=C(C=1)F)N

Computed Properties

  • Exact Mass: 221.0407551g/mol
  • Monoisotopic Mass: 221.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų
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